Cas no 942486-61-5 (2-4-(adamantane-1-carbonyl)piperazin-1-yl-2-phenylacetonitrile)

• Product Name: 2-4-(adamantane-1-carbonyl)piperazin-1-yl-2-phenylacetonitrile
• CAS No: 942486-61-5
• MF: C₂₃H₂₉N₃O
• MW: 363.49586558342
• CID: 6370072
• PubChem ID: 44440202
• Update Time: 2025-11-01

2-4-(adamantane-1-carbonyl)piperazin-1-yl-2-phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-4-(adamantane-1-carbonyl)piperazin-1-yl-2-phenylacetonitrile
• EN300-26867215
• [4-(adamantane-1-carbonyl)-piperazin-1-yl]-phenyl-acetonitrile
• 2-[4-(adamantane-1-carbonyl)piperazin-1-yl]-2-phenylacetonitrile
• BDBM50207798
• AKOS033143844
• AB00980561-01
• CHEMBL396925
• Z118259908
• 942486-61-5

• Inchi： 1S/C23H29N3O/c24-16-21(20-4-2-1-3-5-20)25-6-8-26(9-7-25)22(27)23-13-17-10-18(14-23)12-19(11-17)15-23/h1-5,17-19,21H,6-15H2
• InChI Key： YZXZCUAMBYLKCL-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(CC(C3)C1)C2)N1CCN(C(C#N)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 363.231062557g/mol
• Monoisotopic Mass: 363.231062557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-4-(adamantane-1-carbonyl)piperazin-1-yl-2-phenylacetonitrile

2-4-(Adamantane-1-carbonyl)piperazin-1-yl-2-phenylacetonitrile: A Comprehensive Overview

The compound with CAS No. 942486-61-5, commonly referred to as 2-4-(adamantane-1-carbonyl)piperazin-1-yl-2-phenylacetonitrile, has garnered significant attention in the field of organic chemistry and drug discovery. This molecule is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in pharmaceuticals due to its ability to form hydrogen bonds and its structural versatility. The adamantane moiety, a diamondoid hydrocarbon, adds rigidity and stability to the molecule, enhancing its potential for bioavailability and target binding affinity.

Recent studies have highlighted the role of 2-4-(adamantane-1-carbonyl)piperazin-1-yl-2-phenylacetonitrile in the development of novel therapeutic agents. Its structure incorporates a cyano group at the 2-position, which can act as an electron-withdrawing group, influencing the molecule's electronic properties and reactivity. This feature makes it a promising candidate for designing compounds with specific pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the adamantane carboxylic acid derivative. Subsequent steps include amidation with piperazine and further functionalization to introduce the phenyl and cyano groups. The use of advanced catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of these synthetic routes.

From a biological standpoint, 2-4-(adamantane-1-carbonyl)piperazin-1-yl-2-phenylacetonitrile has shown potential in targeting various disease states. For instance, its ability to modulate G-protein coupled receptors (GPCRs) has been explored in preclinical models of neurological disorders. Additionally, its role as a scaffold for developing kinase inhibitors has been documented in recent literature, underscoring its versatility in drug design.

One of the most intriguing aspects of this compound is its pharmacokinetic profile. The presence of the adamantane group enhances lipophilicity, which can improve absorption across biological membranes. However, this also necessitates careful optimization to avoid issues related to drug metabolism and toxicity. Recent research has focused on modifying substituents on the piperazine ring to strike a balance between lipophilicity and solubility.

In terms of applications, 2-4-(adamantane-1-carbonyl)piperazin-1-yil - 2 - phenylacetonitrile serves as a valuable tool in medicinal chemistry education and research. Its structure provides an excellent example of how structural modifications can influence a molecule's properties, making it a subject of interest for both academic and industrial chemists.

Looking ahead, ongoing investigations aim to explore the stereochemical properties of this compound. The potential for enantiomeric differentiation could open new avenues in asymmetric synthesis and chiral drug development. Furthermore, computational modeling techniques are being employed to predict its binding affinities against various therapeutic targets, paving the way for personalized medicine approaches.

In conclusion, CAS No. 942486 - 61 - 5, or 2 - 4 - (adamantane - 1 - carbonyl) piperazin - 1 - yil - 2 - phenylacetonitrile, represents a significant advancement in organic synthesis and drug discovery. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the development of future therapeutic interventions.